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Compound of Interest

Compound Name: Perfluorocyclohexane

Cat. No.: B1265658 Get Quote

Disclaimer: Perfluorocyclohexane (PFCH) is a member of the per- and polyfluoroalkyl

substances (PFAS) class. While extensive research exists for certain PFAS compounds like

PFOS and PFOA, specific quantitative data on the environmental fate and toxicological profile

of perfluorocyclohexane is limited in publicly available scientific literature. This guide

summarizes the available information on PFCH and draws context from analogous, well-

studied perfluorinated compounds.

Introduction to Perfluorocyclohexane (PFCH)
Perfluorocyclohexane (C₆F₁₂) is a fully fluorinated cyclic hydrocarbon, belonging to the broad

class of per- and polyfluoroalkyl substances (PFAS).[1] These synthetic chemicals are

characterized by the immense strength of the carbon-fluorine (C-F) bond, which imparts

exceptional chemical and thermal stability.[2][3] This stability makes PFCH and other PFAS

useful in a wide range of industrial and commercial applications, including as solvents,

refrigerants, and in the manufacturing of fluoropolymers.[4] However, the same properties that

make them commercially valuable also make them extraordinarily persistent in the

environment, leading to their designation as "forever chemicals".[2][5]

Environmental Persistence and Degradation
The defining characteristic of perfluorocyclohexane in the environment is its extreme

persistence. The C-F bond is one of the strongest covalent bonds in organic chemistry, making

PFCH highly resistant to typical environmental degradation pathways.[2]
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2.1 Abiotic and Biotic Degradation PFCH is recalcitrant to both abiotic and biological

degradation processes.[2][6] It is not known to break down naturally in the environment.[2]

Studies indicate that PFCH is thermally stable at temperatures up to 450°C, showcasing its

resistance to thermal degradation.[2] At very high temperatures, however, there are concerns

about the potential formation of highly toxic byproducts like perfluoroisobutene (PFiB).[2]

2.2 Atmospheric Lifetime While specific atmospheric lifetime data for PFCH is not readily

available, the lifetimes for other perfluorinated compounds are known to be exceptionally long,

often exceeding 2,000 years.[7][8] These compounds are not significantly removed from the

atmosphere by reactions with hydroxyl radicals (OH) or through photolysis in the lower

atmosphere. Their primary removal mechanism is believed to be photolysis by Lyman-alpha

radiation in the mesosphere.[9] This extreme atmospheric persistence contributes to their

potential as greenhouse gases with significant global warming potential.[10]

Bioaccumulation and Environmental Mobility
There is a significant lack of specific data on the bioaccumulation of perfluorocyclohexane.

Safety Data Sheets often state "no data available" for its bioaccumulative potential.[11][12]

However, the behavior of other PFAS provides insight into potential risks.

Bioaccumulation: Unlike conventional persistent organic pollutants that accumulate in fatty

tissues, some perfluorinated compounds have been observed to bind to proteins in the

plasma and liver.[6] For instance, perfluorooctanesulfonate (PFOS) has a high measured

bioconcentration factor (BCF) and is known to biomagnify in food webs.[6] Without specific

studies, the bioaccumulation potential of PFCH remains uncertain.[6]

Mobility: PFAS compounds are known to be highly mobile in water, which can lead to the

contamination of groundwater and surface water.[5]

Ecotoxicity and Human Health Effects
Specific ecotoxicity data for PFCH is largely unavailable.[11][12] The broader class of PFAS,

however, is associated with a range of adverse health effects in both wildlife and humans.

4.1 Ecotoxicological Effects (General PFAS) For other PFAS, the primary concern is often

chronic, intergenerational toxicity.[6] Studies on compounds like PFOS have shown increased

mortality in the offspring of fish exposed to low concentrations.[6]
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4.2 Human Health Effects (General PFAS) Exposure to certain PFAS has been linked to

various adverse health outcomes in humans. Current peer-reviewed scientific studies suggest

these may include:

Reproductive effects (e.g., decreased fertility).[13]

Developmental effects in children.[13]

Increased risk of certain cancers.[13]

Interference with the immune system and natural hormones.[13][14]

The primary routes of human exposure to PFAS are through the ingestion of contaminated

water or food.[14] Due to their persistence, these chemicals can build up in the body over time.

[14] It is important to note that these effects are associated with specific, well-studied PFAS,

and the specific toxicology of PFCH has not been sufficiently investigated. A Safety Data Sheet

for PFCH indicates it may cause skin, eye, and respiratory irritation.[11][15][16]

Quantitative Data Summary
The available quantitative data for perfluorocyclohexane is sparse. The following table

summarizes the known information and highlights the significant data gaps.
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Parameter Value / Finding Source

Chemical Formula C₆F₁₂ [1]

Molecular Weight 300.05 g/mol [1][17]

Thermal Stability
No significant degradation up

to 450°C
[2]

Aquatic Toxicity No data available [11][12]

Persistence/Degradability

Considered extremely

persistent ("forever chemical");

no data available on specific

degradation rates.

[2][5][11]

Bioaccumulation Potential No data available; uncertain. [6][11][12]

Atmospheric Lifetime

Not specifically determined;

analogous perfluoro-

compounds have lifetimes

>2000 years.

[7][8]

Experimental Protocols: PFAS Analysis
While experimental protocols for PFCH-specific degradation or toxicity studies are not

available, the analytical methods for its detection in environmental matrices are well-

established as part of broader PFAS monitoring protocols. The primary technique is

chromatography coupled with mass spectrometry.

6.1 Method: Solid-Phase Extraction and LC-MS/MS

This protocol provides a general workflow for the determination of PFAS, including PFCH, in

water samples, based on standard U.S. Environmental Protection Agency (EPA) methods like

537.1, 533, and 1633.[18][19]

Objective: To extract, concentrate, and quantify perfluorocyclohexane from an aqueous

sample.

Materials:
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Solid-Phase Extraction (SPE) cartridges (e.g., Weak Anion Exchange or Reversed Phase)

[18][20]

Methanol, Reagent Water (PFAS-free)

Isotope-labeled internal standards

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system[18][21]

Procedure:

Sample Fortification: A known quantity of an isotope-labeled internal standard corresponding

to PFCH is added to the water sample. This is crucial for accurate quantification by

correcting for any analyte loss during sample preparation and analysis.

SPE Cartridge Conditioning: The SPE cartridge is conditioned sequentially with methanol

and then reagent water to activate the sorbent material.

Sample Loading: The water sample is passed through the conditioned SPE cartridge. PFAS,

including PFCH, are retained on the sorbent material while the water matrix is discarded.

Cartridge Washing: The cartridge is washed with a mild solvent to remove potential

interferences that may have been retained.

Analyte Elution: The retained PFAS are eluted from the cartridge using a small volume of a

strong solvent, typically methanol. This step effectively concentrates the analytes.

Concentration and Reconstitution: The eluate is concentrated to a final volume (e.g., 1 mL)

under a gentle stream of nitrogen. The solvent is then exchanged to a composition suitable

for injection into the LC-MS/MS.

Instrumental Analysis: The final extract is injected into the LC-MS/MS system.

Liquid Chromatography (LC): The components of the extract are separated based on their

chemical properties as they travel through a chromatographic column.

Tandem Mass Spectrometry (MS/MS): As the separated components exit the column, they

are ionized and detected by the mass spectrometer. The instrument is set to monitor for
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specific mass-to-charge transitions unique to PFCH and its labeled internal standard,

allowing for highly selective and sensitive quantification.[19][21]
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Caption: Hierarchical classification of Perfluorocyclohexane within the PFAS family.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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